Cas no 2228083-82-5 (2-amino-2-1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylacetic acid
• CAS No: 2228083-82-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6219248
• PubChem ID: 165647265
• Update Time: 2025-06-11

2-amino-2-1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylacetic acid
• 2-amino-2-[1-(6-methoxy-5-methylpyridin-3-yl)cyclopropyl]acetic acid
• EN300-1761923
• 2228083-82-5

• Inchi： 1S/C12H16N2O3/c1-7-5-8(6-14-10(7)17-2)12(3-4-12)9(13)11(15)16/h5-6,9H,3-4,13H2,1-2H3,(H,15,16)
• InChI Key： LMOPPHHQXLFKNL-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=NC(=C(C)C=2)OC)CC1)N)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 85.4Ų

Additional information on 2-amino-2-1-(6-methoxy-5-methylpyridin-3-yl)cyclopropylacetic acid

Comprehensive Overview of 2-amino-2-[1-(6-methoxy-5-methylpyridin-3-yl)cyclopropyl]acetic acid (CAS No. 2228083-82-5)

2-amino-2-[1-(6-methoxy-5-methylpyridin-3-yl)cyclopropyl]acetic acid (CAS No. 2228083-82-5) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a cyclopropylacetic acid backbone coupled with a 6-methoxy-5-methylpyridin-3-yl moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a metabolic modulator or enzyme inhibitor, given its ability to interact with biological targets.

The compound's molecular structure combines a pyridine ring with a cyclopropyl group, which is known to enhance metabolic stability and bioavailability. This characteristic aligns with current trends in small-molecule drug design, where researchers prioritize compounds with improved pharmacokinetic properties. The presence of the amino and carboxylic acid functional groups further expands its utility in medicinal chemistry, enabling derivatization for targeted therapies.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-amino-2-[1-(6-methoxy-5-methylpyridin-3-yl)cyclopropyl]acetic acid due to their versatility in treating metabolic disorders and inflammatory conditions. Searches for "pyridine derivatives in drug development" and "cyclopropyl-based therapeutics" have surged, reflecting the demand for novel bioactive molecules. This compound's potential as a lead structure in precision medicine makes it a subject of ongoing preclinical studies.

From a synthetic chemistry perspective, the preparation of CAS No. 2228083-82-5 involves multi-step organic reactions, including cyclopropanation and cross-coupling techniques. Its purity and stability are critical for reproducible research, prompting discussions about "analytical methods for complex heterocycles" in quality control forums. The compound's solubility profile (often explored in "polar vs. nonpolar solvent compatibility" queries) also influences its formulation strategies.

Beyond pharmaceutical applications, 2-amino-2-[1-(6-methoxy-5-methylpyridin-3-yl)cyclopropyl]acetic acid has sparked interest in chemical biology for probing enzyme mechanisms. Its structural resemblance to natural metabolites allows investigation into "substrate mimicry"—a trending topic in biocatalysis research. Laboratories frequently search for "stable isotope-labeled versions" of such compounds for tracer studies, highlighting its role in cutting-edge research methodologies.

Environmental and safety assessments of CAS No. 2228083-82-5 indicate it complies with standard laboratory handling protocols, though proper personal protective equipment (PPE) remains essential. The compound's biodegradation pathways are under investigation to address sustainability concerns in chemical manufacturing—a hot topic in "green chemistry" circles. These studies align with global initiatives toward eco-friendly synthetic routes for complex molecules.

In conclusion, 2-amino-2-[1-(6-methoxy-5-methylpyridin-3-yl)cyclopropyl]acetic acid represents a compelling case study in modern structure-activity relationship (SAR) exploration. Its dual functionality as a potential therapeutic agent and research tool continues to drive innovation across disciplines, answering pressing questions about molecular design in the post-genomic era.